Cas no 1186195-28-7 (2,5-difluoro-3-(trifluoromethyl)benzoic acid)

• Product Name: 2,5-difluoro-3-(trifluoromethyl)benzoic acid
• CAS No: 1186195-28-7
• MF: C₈H₃F₅O₂
• MW: 226.100239992142
• CID: 3160898
• PubChem ID: 45790740
• Update Time: 2025-04-21

2,5-difluoro-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-3-(trifluoromethyl)benzoic acid
• AKOS005256411
• 1186195-28-7

• Inchi： 1S/C8H3F5O2/c9-3-1-4(7(14)15)6(10)5(2-3)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： DBPKLQADRHIPLU-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 226.00532014g/mol
• Monoisotopic Mass: 226.00532014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes